1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: (3-methoxynaphthalen-2-yl)-[4-(4-nitro-3-piperidin-1-ylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C27H30N4O4/c1-35-26-18-21-8-4-3-7-20(21)17-23(26)27(32)30-15-13-28(14-16-30)22-9-10-24(31(33)34)25(19-22)29-11-5-2-6-12-29/h3-4,7-10,17-19H,2,5-6,11-16H2,1H3
• InChI Key: JLRLKXAIOVEVEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N3CCN(CC3)C4=CC(=C(C=C4)[N+](=O)[O-])N5CCCCC5
• Molecular Formula: C27H30N4O4
• Molecular Weight: 474.6 g/mol

Description

1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine, also known as MN-25, is a synthetic cannabinoid that has gained attention in the scientific research community due to its potential use in various applications. This compound is a member of the naphthoylindole family of synthetic cannabinoids and is structurally similar to other compounds such as JWH-018 and AM-2201.

Mechanism of Action

The mechanism of action of 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine involves binding to the cannabinoid receptors CB1 and CB2, which are found throughout the body. This binding leads to the activation of various signaling pathways, which can result in changes in various physiological processes such as pain sensation, appetite, and mood.
Biochemical and Physiological Effects:
1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been shown to have a range of biochemical and physiological effects. In animal studies, 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been shown to have analgesic effects, reducing pain sensitivity in a dose-dependent manner. It has also been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models. Additionally, 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been shown to have anti-inflammatory effects, reducing inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is its high potency, which makes it useful for studying the effects of cannabinoid receptor activation at low doses. However, one limitation of 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is its relatively short half-life, which can make it difficult to study its effects over longer periods of time.

Future Directions

There are several future directions for research on 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine. One area of interest is its potential use as a therapeutic agent for various conditions such as pain and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine and how it interacts with the endocannabinoid system. Finally, research is needed to determine the long-term effects of 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine use and its potential for abuse.

Scientific Research Applications

1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been studied for its potential use in various scientific research applications. One such application is its use as a tool in studying the endocannabinoid system, which plays a crucial role in the regulation of various physiological processes such as pain, appetite, and mood. 1-(3-methoxy-2-naphthoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been shown to bind to cannabinoid receptors in the brain and peripheral tissues, making it a useful tool for studying the effects of cannabinoid receptor activation.